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Compound of Interest

Compound Name: Oleanolic Acid-d3

Cat. No.: B13403960 Get Quote

Oleanolic Acid-d3 is the deuterated form of Oleanolic Acid, a naturally occurring pentacyclic

triterpenoid found in a wide variety of plants. This stable isotope-labeled compound serves as

an invaluable tool in pharmacokinetic and metabolic studies, acting as an internal standard for

quantification in techniques such as mass spectrometry. This guide provides a comprehensive

overview of its chemical and physical properties, along with insights into the signaling pathways

influenced by its non-deuterated counterpart, Oleanolic Acid.

Chemical and Physical Properties
The introduction of deuterium atoms into the Oleanolic Acid structure results in a compound

with a higher molecular weight, which is essential for its use as an internal standard. While

specific experimental data for some physical properties of the deuterated form are not readily

available, the properties of the non-deuterated Oleanolic Acid provide a close approximation.
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Property Value Source

Chemical Name
(3β)-3-Hydroxyolean-12-en-28-

oic-2,2,3-d3 acid
[1]

Synonyms
Oleanic acid-d3; Caryophyllin-

d3
[2]

Molecular Formula C₃₀H₄₅D₃O₃ [2][3]

Molecular Weight 459.72 g/mol [1]

CAS Number 946530-77-4

Appearance White to off-white solid

Melting Point
>300 °C (for non-deuterated

Oleanolic Acid)

Solubility (for non-deuterated

Oleanolic Acid)

Soluble in Dimethylformamide

(approx. 30 mg/ml), Ethanol

(approx. 5 mg/ml), and DMSO

(approx. 3 mg/ml). Sparingly

soluble in aqueous buffers.

Experimental Protocols
Oleanolic Acid-d3 is primarily utilized as an internal standard in quantitative analytical

methods. Its chemical properties are nearly identical to Oleanolic Acid, but its increased mass

allows it to be distinguished in mass spectrometry analyses.

General Workflow for Quantitative Analysis using LC-MS/MS:

A typical experimental workflow for using Oleanolic Acid-d3 as an internal standard in a

biological matrix (e.g., plasma, tissue homogenate) would involve the following steps:
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A typical workflow for quantitative analysis using an internal standard.

Methodology Details:

Sample Preparation: The precise method for sample preparation will depend on the

biological matrix. A common technique is protein precipitation with a cold organic solvent like

acetonitrile, followed by centrifugation to remove solid debris. A known concentration of

Oleanolic Acid-d3 is spiked into the sample prior to precipitation to account for any sample

loss during processing.

Liquid Chromatography (LC): A reverse-phase C18 column is often used for the separation

of Oleanolic Acid. The mobile phase typically consists of a gradient of an organic solvent

(e.g., acetonitrile or methanol) and water, both often containing a small amount of an acid

(e.g., formic acid) to improve peak shape.

Mass Spectrometry (MS): Electrospray ionization (ESI) in negative ion mode is a common

method for the analysis of Oleanolic Acid. Multiple Reaction Monitoring (MRM) is employed

for quantification, where specific precursor-to-product ion transitions are monitored for both

Oleanolic Acid and Oleanolic Acid-d3.

Signaling Pathways of Oleanolic Acid
Oleanolic Acid has been shown to modulate a variety of signaling pathways, which are central

to its observed anti-inflammatory, antioxidant, and anti-cancer effects.

1. PI3K/Akt/mTOR Signaling Pathway:
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Oleanolic acid is known to inhibit the PI3K/Akt/mTOR pathway, which is frequently overactive in

cancer and plays a role in aging. By inhibiting this pathway, oleanolic acid can suppress cell

proliferation and induce apoptosis.
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Oleanolic Acid's inhibition of the PI3K/Akt/mTOR pathway.

2. MAPK Signaling Pathways (ERK, JNK, p38):

Oleanolic acid can modulate the Mitogen-Activated Protein Kinase (MAPK) pathways, including

ERK, JNK, and p38. The specific effect can be cell-type dependent, but it often leads to the

induction of apoptosis in cancer cells and the regulation of inflammatory responses.
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Modulation of MAPK signaling pathways by Oleanolic Acid.

3. Nrf2 Antioxidant Response Pathway:

Oleanolic acid is a known activator of the Nrf2 pathway, a critical regulator of the cellular

antioxidant response. Activation of Nrf2 leads to the expression of a suite of antioxidant and

detoxification enzymes, protecting cells from oxidative stress.
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Activation of the Nrf2 antioxidant pathway by Oleanolic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Oleanolic Acid-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13403960#oleanolic-acid-d3-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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